Cas no 7469-43-4 (Benzeneethanamine, a-(3,4-dimethylphenyl)-4-methyl-,hydrochloride (1:1))

• Product name: Benzeneethanamine, a-(3,4-dimethylphenyl)-4-methyl-,hydrochloride (1:1)
• CAS No: 7469-43-4
• MF: C₁₇H₂₂ClN
• MW: 275.81628370285
• CID: 573905
• PubChem ID: 24200797

Benzeneethanamine, a-(3,4-dimethylphenyl)-4-methyl-,hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Benzeneethanamine, a-(3,4-dimethylphenyl)-4-methyl-,hydrochloride (1:1)
• 1-(3,4-dimethylphenyl)-2-(4-methylphenyl)ethanamine,hydrochloride
• KB-213537
• NSC401365
• NSC-401365
• 1-(3,4-DIMETHYLPHENYL)-2-(4-METHYLPHENYL)ETHANAMINE HYDROCHLORIDE
• 1-(3,4-Dimethylphenyl)-2-(4-methylphenyl)ethan-1-amine--hydrogen chloride (1/1)
• 7469-43-4
• DTXSID00639490

• Inchi： InChI=1S/C17H21N.ClH/c1-12-4-7-15(8-5-12)11-17(18)16-9-6-13(2)14(3)10-16;/h4-10,17H,11,18H2,1-3H3;1H
• InChI Key： HAWDSWYXNPGJPC-UHFFFAOYSA-N
• SMILES： CC1=CC=C(C=C1)CC(C2=CC(=C(C=C2)C)C)N.Cl

Computed Properties

• Exact Mass: 239.16753
• Monoisotopic Mass: 275.1440774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 242
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.013
• Boiling Point: 356.4°C at 760 mmHg
• Flash Point: 164°C
• Refractive Index: 1.577
• PSA: 26.02
• LogP: 5.35660